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N-Demethyl Vandetanib-d4 N-Demethyl Vandetanib-d4
Brand Name: Vulcanchem
CAS No.: 1346603-93-7
VCID: VC0122172
InChI: InChI=1S/C21H22BrFN4O2/c1-28-19-9-15-18(10-20(19)29-11-13-4-6-24-7-5-13)25-12-26-21(15)27-17-3-2-14(22)8-16(17)23/h2-3,8-10,12-13,24H,4-7,11H2,1H3,(H,25,26,27)/i6D2,7D2
SMILES: COC1=C(C=C2C(=C1)C(=NC=N2)NC3=C(C=C(C=C3)Br)F)OCC4CCNCC4
Molecular Formula: C21H22BrFN4O2
Molecular Weight: 465.36

N-Demethyl Vandetanib-d4

CAS No.: 1346603-93-7

Reference Standards

VCID: VC0122172

Molecular Formula: C21H22BrFN4O2

Molecular Weight: 465.36

N-Demethyl Vandetanib-d4 - 1346603-93-7

CAS No. 1346603-93-7
Product Name N-Demethyl Vandetanib-d4
Molecular Formula C21H22BrFN4O2
Molecular Weight 465.36
IUPAC Name N-(4-bromo-2-fluorophenyl)-6-methoxy-7-[(2,2,6,6-tetradeuteriopiperidin-4-yl)methoxy]quinazolin-4-amine
Standard InChI InChI=1S/C21H22BrFN4O2/c1-28-19-9-15-18(10-20(19)29-11-13-4-6-24-7-5-13)25-12-26-21(15)27-17-3-2-14(22)8-16(17)23/h2-3,8-10,12-13,24H,4-7,11H2,1H3,(H,25,26,27)/i6D2,7D2
Standard InChIKey HTCPERSEGREUFC-KXGHAPEVSA-N
SMILES COC1=C(C=C2C(=C1)C(=NC=N2)NC3=C(C=C(C=C3)Br)F)OCC4CCNCC4
Synonyms N-(4-Bromo-2-fluorophenyl)-6-methoxy-7-[4-(piperidinyl-d4)methoxy]-4-quinazolinamine; 4-(4-Bromo-2-fluoroanilino)-6-methoxy-7-[[(piperidin-4-yl)-d4]methoxy]quinazoline;
Last Modified Aug 20 2021
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